Cas no 1335304-43-2 ([4-morpholino-3-(trifluoromethyl)phenyl]boronic acid)

• Product Name: [4-morpholino-3-(trifluoromethyl)phenyl]boronic acid
• CAS No: 1335304-43-2
• MF: C₁₁H₁₃BF₃NO₃
• MW: 275.03
• CID: 5143571
• PubChem ID: 68337989
• Update Time: 2025-06-09

[4-morpholino-3-(trifluoromethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-morpholino-3-(trifluoromethyl)phenyl)boronic acid
• [4-morpholino-3-(trifluoromethyl)phenyl]boronic acid
• 1335304-43-2
• SCHEMBL12648792

• Inchi： 1S/C11H13BF3NO3/c13-11(14,15)9-7-8(12(17)18)1-2-10(9)16-3-5-19-6-4-16/h1-2,7,17-18H,3-6H2
• InChI Key： VVVODUDKRVJENA-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2CCOCC2)C(C(F)(F)F)=C1)(O)O

Computed Properties

• Exact Mass: 275.0940579g/mol
• Monoisotopic Mass: 275.0940579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9Ų

Additional information on [4-morpholino-3-(trifluoromethyl)phenyl]boronic acid

Recent Advances in the Application of [4-morpholino-3-(trifluoromethyl)phenyl]boronic acid (CAS: 1335304-43-2) in Chemical Biology and Pharmaceutical Research

The boronic acid derivative [4-morpholino-3-(trifluoromethyl)phenyl]boronic acid (CAS: 1335304-43-2) has emerged as a significant compound in recent chemical biology and pharmaceutical research. This heterocyclic boronic acid, characterized by its morpholine and trifluoromethyl substituents, has demonstrated remarkable potential in various applications ranging from medicinal chemistry to materials science. The unique electronic properties imparted by the trifluoromethyl group, combined with the boronic acid's ability to form reversible covalent bonds with diols, make this compound particularly valuable for targeted drug design and sensor development.

Recent studies have highlighted the compound's role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, where it serves as an efficient aryl donor for constructing complex biaryl systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in synthesizing novel kinase inhibitors, showing improved selectivity profiles compared to traditional building blocks. The electron-withdrawing trifluoromethyl group was found to significantly influence the reactivity and stability of the resulting biaryl compounds.

In the field of proteolysis-targeting chimeras (PROTACs), researchers have utilized [4-morpholino-3-(trifluoromethyl)phenyl]boronic acid as a versatile linker component. A Nature Chemical Biology publication from early 2024 reported its successful incorporation into cereblon-targeting PROTACs, where the boronic acid moiety facilitated enhanced cellular permeability while maintaining target engagement. The morpholine substituent was particularly noted for improving solubility characteristics without compromising target binding affinity.

The compound's application in sensor development has also seen significant progress. A recent ACS Sensors article (2024) detailed its use in constructing fluorescent sensors for glucose detection, leveraging the boronic acid-diol interaction. The trifluoromethyl group was found to modulate the binding affinity and selectivity toward various saccharides, enabling the development of more sensitive and specific detection systems for biomedical applications.

From a synthetic chemistry perspective, novel methodologies for the preparation of [4-morpholino-3-(trifluoromethyl)phenyl]boronic acid have been developed to improve yield and purity. A 2023 Organic Process Research & Development paper described an optimized lithiation-borylation protocol that achieves >90% yield with excellent regioselectivity. These advances in synthetic accessibility have facilitated broader adoption of this building block in pharmaceutical research.

Looking forward, the unique properties of [4-morpholino-3-(trifluoromethyl)phenyl]boronic acid position it as a promising candidate for further development in targeted drug delivery systems and smart materials. Ongoing research is exploring its potential in boron neutron capture therapy (BNCT) applications, where the combination of the boronic acid moiety and fluorine atoms could offer synergistic advantages for cancer treatment.